Cas no 109450-25-1 (6H-Pyrrolo[3,4-d]pyridazine, 1,4,5,7-tetramethyl-6-phenyl-)

6H-Pyrrolo[3,4-d]pyridazine, 1,4,5,7-tetramethyl-6-phenyl- structure
109450-25-1 structure
Product Name:6H-Pyrrolo[3,4-d]pyridazine, 1,4,5,7-tetramethyl-6-phenyl-
CAS No:109450-25-1
MF:C16H17N3
MW:251.326283216476
CID:1188631
PubChem ID:4874234
Update Time:2025-04-20

6H-Pyrrolo[3,4-d]pyridazine, 1,4,5,7-tetramethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrrolo[3,4-d]pyridazine, 1,4,5,7-tetramethyl-6-phenyl-
    • SCHEMBL5008016
    • 1,4,5,7-tetramethyl-6-phenyl-6H-pyrrolo[3,4-d]pyridazine
    • 1,4,5,7-tetramethyl-6-phenylpyrrolo[3,4-d]pyridazine
    • STK783603
    • SMR000565199
    • CHEMBL1326707
    • 109450-25-1
    • RHLJIDRQGFKRDC-UHFFFAOYSA-N
    • MLS001202036
    • DTXSID501321561
    • DA-15628
    • AKOS005227112
    • HMS2866B22
    • Inchi: 1S/C16H17N3/c1-10-15-12(3)19(14-8-6-5-7-9-14)13(4)16(15)11(2)18-17-10/h5-9H,1-4H3
    • InChI Key: RHLJIDRQGFKRDC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(C)=C2C(C)=NN=C(C)C2=C1C

Computed Properties

  • Exact Mass: 251.14241
  • Monoisotopic Mass: 251.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • PSA: 30.71
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